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Compound of Interest

Compound Name:
(3S,4R)-4-Methoxyoxolane-3-

sulfonyl chloride

CAS No.: 2249724-62-5

Cat. No.: B2457398

Get Quote

Introduction & Scope
Oxolane-3-sulfonyl chloride (also known as Tetrahydrofuran-3-sulfonyl chloride, CAS: 62476-

56-2) is a specialized sulfonylating agent used to convert alcohols into oxolane-3-sulfonate

esters. These esters serve as highly reactive electrophiles in nucleophilic substitution reactions

(

), allowing for the introduction of the tetrahydrofuran-3-yl moiety or serving as distinct leaving
groups in medicinal chemistry, particularly in the synthesis of antiretrovirals (e.g., Amprenavir
intermediates) and chiral resolving agents.

This guide provides a rigorous, field-proven protocol for the esterification of primary and

secondary alcohols. Unlike standard tosylation or mesylation, the oxolane ring introduces

specific polarity and solubility considerations that this protocol addresses.
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The reaction proceeds via a nucleophilic substitution at the sulfur atom.[1] The choice of base

is critical not only for neutralizing the HCl byproduct but often for nucleophilic catalysis.
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Figure 1: Mechanistic pathway highlighting both direct and base-catalyzed routes. Pyridine

derivatives often act as nucleophilic catalysts, forming a reactive sulfonyl-ammonium

intermediate.
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Reagent Equiv. Role Notes

Substrate (Alcohol) 1.0 Nucleophile
Ensure water content

<0.1% (Karl Fischer).

Oxolane-3-SO

Cl
1.2 – 1.5 Electrophile

Moisture sensitive.

Store at 2-8°C.

Triethylamine (TEA) 1.5 – 2.0 Base

Scavenger. Distill over

CaH

if critical.

DMAP 0.05 – 0.1 Catalyst

Optional. Accelerates

reaction for hindered

alcohols.

Dichloromethane

(DCM)
Solvent Medium

Anhydrous grade

required.

Step-by-Step Procedure
Step 1: Preparation (Inert Atmosphere)

Flame-dry a round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet.

Cool the flask to room temperature under a stream of inert gas.

Step 2: Solubilization

Dissolve the Alcohol (1.0 equiv) in anhydrous DCM (concentration ~0.2 M).

Add Triethylamine (1.5 equiv) via syringe.

(Optional) Add DMAP (0.1 equiv) if the substrate is a secondary or sterically hindered

alcohol.

Cool the mixture to 0°C using an ice/water bath.

Step 3: Addition of Sulfonyl Chloride
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Prepare a solution of Oxolane-3-sulfonyl chloride (1.2 equiv) in a minimal amount of

anhydrous DCM.

Add this solution dropwise to the reaction flask over 10–15 minutes.

Critical: Exothermic reaction. Maintain internal temperature <5°C to prevent side reactions

(elimination or chloride displacement).

Step 4: Reaction & Monitoring

Allow the reaction to warm slowly to Room Temperature (20–25°C).

Stir for 2–4 hours.

Monitor: Use TLC (stain with KMnO

or Phosphomolybdic Acid) or LC-MS.

Target: Disappearance of alcohol starting material.

Step 5: Workup

Quench the reaction by adding water or saturated NaHCO

solution.

Transfer to a separatory funnel. Separate the organic layer.

Extract the aqueous layer with DCM (2 x volume).

Wash Sequence (Crucial for purity):

1M HCl or 10% Citric Acid: Removes residual TEA/Pyridine/DMAP.

Water: Removes excess acid.

Brine: Dries the organic layer.

Dry over anhydrous Na
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SO

or MgSO

. Filter and concentrate under reduced pressure (

).

Step 6: Purification

The crude residue is often sufficient for the next step.

If purification is needed, use Flash Column Chromatography (Silica Gel).

Eluent: Hexanes/Ethyl Acetate gradient (typically 10-50% EtOAc).

Note: Sulfonate esters can be sensitive to silica acidity; add 1% TEA to the eluent if

degradation is observed.

Optimization & Troubleshooting
Observation Root Cause Corrective Action

Low Yield Hydrolysis of Sulfonyl Chloride

Ensure all glassware is dried.

Use fresh anhydrous solvents.

Increase reagent equivalents

(up to 2.0).

No Reaction Steric Hindrance

Add catalytic DMAP (10

mol%). Switch solvent to

Pyridine (acts as both solvent

and base).

Elimination Product (Alkene)
Base too strong / Temp too

high

Keep reaction at 0°C longer.

Use a weaker base (Pyridine

instead of TEA).[2]

Chloride Substitution (R-Cl) Reaction ran too long / Heating

Stop reaction immediately

upon consumption of SM.

Avoid heating during

concentration.[3]
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Safety & Handling (E-E-A-T)
Corrosivity: Oxolane-3-sulfonyl chloride hydrolyzes to form HCl and oxolane-3-sulfonic acid.

It causes severe skin burns and eye damage. Wear nitrile gloves, safety goggles, and a lab

coat.

Moisture Sensitivity: Reacts violently with water. Open containers only in a fume hood or

glovebox.

Pressure: Evolution of HCl gas can occur if moisture enters the system. Ensure the reaction

vessel is properly vented through an inert gas line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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